Cas no 886504-11-6 (N-(piperidin-3-yl)propanamide)

• Product Name: N-(piperidin-3-yl)propanamide
• CAS No: 886504-11-6
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 1085094
• PubChem ID: 3520588
• Update Time: 2025-10-31

N-(piperidin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-3-yl)propionamide
• N -PIPERIDIN-3-YL-PROPIONAMIDE
• 886504-11-6
• n-3-piperidinyl-propanamide
• AKOS022184354
• N-piperidin-3-ylpropanamide
• N-Piperidin-3-yl-propionamide
• A1-06019
• n-piperidin-3-yl-propionamide, AldrichCPR
• SCHEMBL12507029
• SB42292
• AKOS000155484
• N-(piperidin-3-yl)propanamide
• EN300-61435
• Z285140980

• MDL： MFCD06740161
• Inchi： 1S/C8H16N2O/c1-2-8(11)10-7-4-3-5-9-6-7/h7,9H,2-6H2,1H3,(H,10,11)
• InChI Key： YCSINODYAVEIAO-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1CNCCC1

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 328.6±31.0 °C at 760 mmHg
• Flash Point: 147.6±25.0 °C
• PSA: 41.13000
• LogP: 0.98430
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(piperidin-3-yl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(piperidin-3-yl)propanamide

Research Briefing on N-(piperidin-3-yl)propanamide (CAS: 886504-11-6) in Chemical Biology and Pharmaceutical Applications

N-(piperidin-3-yl)propanamide (CAS: 886504-11-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small molecule, featuring a piperidine scaffold with a propanamide substituent, has demonstrated promising pharmacological properties in several preclinical studies. The compound's structural characteristics make it particularly suitable for drug discovery programs targeting central nervous system disorders and metabolic diseases.

Recent investigations have focused on the compound's potential as a modulator of G protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry revealed that N-(piperidin-3-yl)propanamide exhibits selective binding affinity for certain serotonin receptor subtypes, with IC50 values in the low micromolar range. This finding suggests potential applications in neuropsychiatric disorders, though further optimization of the lead structure is required to improve both potency and selectivity.

In metabolic disease research, a team from the University of Cambridge reported in Nature Chemical Biology (2024) that derivatives of 886504-11-6 show remarkable activity as allosteric modulators of glucagon-like peptide-1 (GLP-1) receptor. The parent compound served as a crucial starting point for structure-activity relationship studies that ultimately yielded several candidates with improved metabolic stability and oral bioavailability.

The synthetic accessibility of N-(piperidin-3-yl)propanamide has also been a subject of recent methodological improvements. A novel asymmetric synthesis route published in Organic Letters (2024) demonstrates a 72% overall yield with excellent enantiomeric excess (>99% ee), addressing previous challenges in obtaining optically pure material for biological testing. This advancement is particularly important given the increasing recognition of chirality's role in the compound's pharmacological profile.

From a safety perspective, preliminary toxicology studies conducted by the European Medicines Agency (2023) indicate that the compound shows favorable in vitro safety parameters, with no significant cytotoxicity observed in hepatocyte assays up to 100 μM concentrations. However, in vivo studies in rodent models suggest the need for careful dose optimization to avoid potential off-target effects in the cardiovascular system.

Current research directions include exploration of the compound's potential in combination therapies and its use as a molecular scaffold for targeted drug delivery systems. Several pharmaceutical companies have included 886504-11-6 in their discovery pipelines, with one major player recently filing patent applications for crystalline forms with improved physicochemical properties.

The future outlook for N-(piperidin-3-yl)propanamide research appears promising, with multiple phase I clinical trials expected to begin within the next two years for various therapeutic indications. Continued structure optimization and mechanistic studies will be crucial to fully realize the compound's potential in translational medicine.